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Compound of Interest

Compound Name: 4-Methylanisole-d4

Cat. No.: B1428312 Get Quote

Disclaimer: This technical guide has been compiled based on publicly available data for 4-

Methylanisole and its deuterated analog from various chemical suppliers and scientific

databases. As of the time of this writing, a specific National Institute of Standards and

Technology (NIST) reference material for 4-Methylanisole-d4 was not identified. Therefore,

this document describes a representative certified reference material and provides typical

analytical data and methodologies. All quantitative data should be confirmed with the Certificate

of Analysis provided by the specific supplier.

Introduction
4-Methylanisole-d4 is the deuterated form of 4-Methylanisole, a naturally occurring compound

found in various essential oils. In the pharmaceutical and drug development sectors,

deuterated compounds like 4-Methylanisole-d4 are invaluable as internal standards for

quantitative analysis by mass spectrometry. The substitution of hydrogen with deuterium atoms

provides a distinct mass shift, allowing for precise differentiation between the analyte and the

internal standard without significantly altering the chemical properties. This guide provides an

in-depth overview of the physical, chemical, and analytical data for a representative 4-
Methylanisole-d4 certified reference material.

Physicochemical Properties
The fundamental physicochemical properties of 4-Methylanisole-d4 are summarized in the

table below. These values are critical for its proper handling, storage, and application in

experimental settings. Data for the non-deuterated analog is provided for comparison.
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Property 4-Methylanisole-d4
4-Methylanisole (for
comparison)

Molecular Formula C₈H₆D₄O C₈H₁₀O

Molecular Weight 126.19 g/mol [1][2][3] 122.16 g/mol [4]

CAS Number 350818-57-4 104-93-8

Appearance Colorless to pale yellow liquid Colorless to pale yellow liquid

Boiling Point 174 °C (lit.) 175.5 °C at 760 mm Hg

Density ~1.0 g/mL at 25 °C (lit.) 0.969 g/mL at 25 °C (lit.)

Refractive Index Not specified n20/D 1.511 (lit.)

Solubility
Soluble in most organic

solvents

Insoluble in water; soluble in

ether, ethanol, and chloroform

Analytical Specifications
A certified reference material of 4-Methylanisole-d4 is expected to meet stringent purity

criteria. The following table outlines typical specifications.

Parameter Specification

Chemical Purity (by GC-FID) ≥ 98.5%

Isotopic Purity (by MS) ≥ 98 atom % D

Identity
Conforms to structure by ¹H NMR, ¹³C NMR,

and MS

Experimental Protocols
Detailed methodologies for the characterization and quantification of 4-Methylanisole-d4 are

provided below.

Synthesis of 4-Methylanisole-d4
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A common synthetic route to 4-Methylanisole-d4 involves the methylation of deuterated p-

cresol (p-cresol-d4).
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Synthesis of 4-Methylanisole-d4

p-Cresol-d4

Reaction Mixture

Base (e.g., K₂CO₃) Solvent (e.g., Acetone) Methylating Agent (e.g., CH₃I)

Reflux

Heat

Aqueous Workup

Solvent Extraction

Drying (e.g., Na₂SO₄)

Purification (Distillation)

4-Methylanisole-d4
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GC-FID Purity Analysis Workflow

Sample Preparation
(Dilution in appropriate solvent)

Injection

Gas Chromatograph (GC)

GC Column
(e.g., DB-5ms)

Temperature Program Flame Ionization Detector (FID)

Data Acquisition

Data Analysis
(Peak integration and area % calculation)

Purity Report
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Isotopic Enrichment Analysis by MS

Sample Introduction
(e.g., GC or direct infusion)

Ionization
(e.g., Electron Ionization - EI)

Mass Analyzer
(e.g., Quadrupole)

Detector

Mass Spectrum Acquisition

Data Analysis

Isotopic Distribution Analysis

Enrichment Calculation

Isotopic Purity Report

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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